Cas no 87766-32-3 (2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-)
87766-32-3 structure
Product Name:2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-
CAS No:87766-32-3
MF:C12H14N2O2
MW:218.251762866974
CID:721536
PubChem ID:137348
Update Time:2025-04-19
2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-
- pyroglutamylbenzylamide
- CHEMBL4633140
- 87766-32-3
- MDCKMKIRZIXFCH-JTQLQIEISA-N
- SCHEMBL1162698
- N-benzyl-5-oxo-L-prolinamide
- 2-Pyrrolidinecarboxamide, 5-oxo-N-(phenylmethyl)-, (S)-
- Pyroglutamyl benzylamide
- DTXSID60236621
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- Inchi: 1S/C12H14N2O2/c15-11-7-6-10(14-11)12(16)13-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,16)(H,14,15)/t10-/m0/s1
- InChI Key: MDCKMKIRZIXFCH-JTQLQIEISA-N
- SMILES: O=C1CC[C@@H](C(NCC2C=CC=CC=2)=O)N1
Computed Properties
- Exact Mass: 218.105528
- Monoisotopic Mass: 218.105528
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2
- XLogP3: 0.5
Experimental Properties
- Density: 1.199
- Boiling Point: 555°C at 760 mmHg
- Flash Point: 244.6°C
- Refractive Index: 1.564
2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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